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Compound of Interest

Ethyl 2-(3-chlorophenyl)-2-

Compound Name:
oxoacetate

cat. No.: B1302080

An In-depth Technical Guide to the Safety and Handling of Ethyl 2-(3-chlorophenyl)-2-
oxoacetate

This guide provides comprehensive safety and handling information for Ethyl 2-(3-
chlorophenyl)-2-oxoacetate (CAS No. 62123-73-3), intended for researchers, scientists, and
professionals in drug development. The following sections detail the compound's properties,
hazards, handling procedures, and emergency response protocols.

Physicochemical Properties

Proper handling and storage procedures are directly related to the physical and chemical
properties of a substance. Key data for Ethyl 2-(3-chlorophenyl)-2-oxoacetate are
summarized below.
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Property Value Reference
CAS Number 62123-73-3 [1]
Molecular Formula C10H9ClO3 [1]
Molecular Weight 212.63 g/mol [1]

Colorless to Pale-yellow to
Appearance o [2]
Yellow-brown Liquid

Purity >97% [1]
Storage Conditions Sealed in dry, 2-8°C [1]
Topological Polar Surface Area

(TPSA) 43.37 A2 [1]
LogP 2.0858 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 3 [1]

Hazard Identification and Classification

Ethyl 2-(3-chlorophenyl)-2-oxoacetate is classified as hazardous. The following table
summarizes its GHS classification and associated precautionary statements. A related
compound, Ethyl 2-chloro-2-oxoacetate, is noted to be a flammable liquid and vapor that
causes severe skin burns, eye damage, and may cause respiratory irritation.[3]

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d67d8fc?context=bbe
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.chemscene.com/62123-73-3.html?productObj=CS-0315756
https://www.benchchem.com/product/b1302080?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2116-5-06.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Precautiona

GHS Hazard .
Hazard o ry Signal .
Classificati Statement Pictograms
Category Statement Word
on (H-code)
(P-code)
H302: P264, P270,
Acute ) ]
o Category 4 Harmful if P301+P312, Warning GHSO07
Toxicity, Oral
swallowed P501
) P264, P280,
Skin H315:
) ) ) P302+P352, .
Corrosion/Irrit  Category 2 Causes skin Warning GHSO07
) o P332+P313,
ation irritation
P362
) H319: P264, P280,
Serious Eye
] Causes P305+P351+ ]
Damage/lrrita  Category 2A ] Warning GHSO07
) serious eye P338,
tion o
irritation P337+P313
Specific P261, P271,
H335: May
Target Organ P304+P340,
o Category 3 cause ]
Toxicity ] ) P312, Warning GHSO07
] (Respiratory) respiratory
(Single S P403+P233,
irritation
Exposure) P405

This data is representative of similar compounds and should be used as a guideline. Refer to

the specific Safety Data Sheet (SDS) for the exact product in use.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure personnel safety and

maintain the integrity of the compound.

Handling Procedures

o Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[4][5]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[6]
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» Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the work
area.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
[7] Use non-sparking tools and take precautionary measures against static discharges.[3][5]

 Inhalation/Contact: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6] Avoid contact
with skin, eyes, and clothing.[7]

Storage Conditions

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[4][5][6]

o Temperature: Store at recommended temperatures, typically 2-8°C, and protect from
sunlight.[1][4]

e Incompatible Materials: Avoid storage with acids, bases, oxidizing agents, and reducing
agents.[5]

Emergency and First-Aid Measures

Immediate and appropriate action is crucial in the event of an exposure or accident.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and

seek immediate medical attention.[4][6]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o ]
water. If skin irritation occurs, seek medical

advice.[6][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact i o

present and easy to do. Continue rinsing and

seek immediate medical attention.[6]

Do NOT induce vomiting. Rinse mouth with
) water. If the person is conscious, give two
Ingestion . . :
glasses of water to drink. Seek immediate

medical attention.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on the potential for exposure. The following provides
a general guideline.
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Protection Type Specification

Wear chemical safety goggles or a face shield.
Use equipment tested and approved under
government standards like NIOSH (US) or EN
166 (EV).[9]

Eye/Face Protection

Wear chemical-resistant gloves (e.g., Solvex,
Skin Protection neoprene, viton, butyl) and a lab coat or

coveralls.[4]

If exposure limits are exceeded or ventilation is
) ) inadequate, use an air-purifying respirator with
Respiratory Protection ] ] ] ]
organic vapor cartridges or a supplied-air

respirator.[4]

Experimental Safety Protocols

Specific experimental protocols for the toxicity of Ethyl 2-(3-chlorophenyl)-2-oxoacetate are
not detailed in the provided search results. Therefore, a representative methodology based on
established OECD guidelines for a related assessment is provided below.

Representative Protocol: Acute Dermal
Irritation/Corrosion (based on OECD Guideline 404)

o Objective: To assess the potential of Ethyl 2-(3-chlorophenyl)-2-oxoacetate to cause skin
irritation or corrosion.

o Test System: Healthy, young adult albino rabbits are typically used.
e Procedure:
1. Approximately 24 hours before the test, a section of the animal's dorsal fur is clipped.

2. A dose of 0.5 mL of the liquid test substance is applied to a small area (approx. 6 cm?) of

the clipped skin.

3. The treated area is covered with a gauze patch and secured with non-irritating tape.
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4. The exposure duration is typically 4 hours. After this period, the patch and any residual
test substance are removed.

5. The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

o Data Analysis: Skin reactions are scored based on a standardized grading system. The
mean scores for erythema and edema are calculated for each observation time. The
substance is classified as an irritant if the scores meet specific criteria defined in the
guideline.

» Endpoint: The primary endpoint is the determination of skin irritation potential, classified
according to the Globally Harmonized System (GHS).

Visualized Workflows and Relationships
Chemical Handling Workflow

The following diagram illustrates the standard workflow for safely handling Ethyl 2-(3-
chlorophenyl)-2-oxoacetate in a laboratory setting.
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Caption: Standard laboratory workflow for handling chemical substances.
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Emergency Spill Response

This flowchart outlines the critical steps for responding to an accidental spill of Ethyl 2-(3-
chlorophenyl)-2-oxoacetate.
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Caption: Emergency response flowchart for chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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